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Compound of Interest

Compound Name: (S)-(+)-Phenylsuccinic acid

Cat. No.: B1585341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling protocols for (S)-
(+)-Phenylsuccinic acid (CAS No. 4036-30-0). The information is intended to support

laboratory research and drug development activities by promoting safe practices and

minimizing potential hazards.

Chemical and Physical Properties
(S)-(+)-Phenylsuccinic acid is a chiral organic compound utilized as a building block in the

synthesis of pharmaceuticals and other fine chemicals.[1] A summary of its key physical and

chemical properties is presented below.
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Property Value Source(s)

Molecular Formula C₁₀H₁₀O₄ [2][3][4]

Molecular Weight 194.18 g/mol [2][4]

Appearance
Almost white to white or off-

white crystalline powder/solid.
[1][2][5]

Melting Point 173-180 °C [2][3][6]

Boiling Point ~307.8 - 368 °C [2][3]

Solubility

Very soluble in water. Soluble

in hot water and polar organic

solvents like alcohols and

ethers.

[2][7]

pKa 3.49 [2]

LogP 1.12 - 1.22 [2][3]

Hazard Identification and Classification
(S)-(+)-Phenylsuccinic acid is generally considered to pose a low to moderate hazard in a

laboratory setting. However, there are some discrepancies in its classification across different

safety data sheets (SDS). The primary hazards are associated with irritation upon contact.

Summary of GHS Hazard Statements:[8][9]

H302: Harmful if swallowed.[8]

H315: Causes skin irritation.[6][8][9]

H319: Causes serious eye irritation.[6][8][9]

H335: May cause respiratory irritation.[8]

It is important to note that some suppliers classify the substance as "not a hazardous

substance or mixture".[4] Given the potential for irritation, it is prudent to handle it with care,

assuming it to be hazardous. The toxicological properties of this material have not been fully
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investigated.[5] No classification data on the carcinogenic properties of this material is available

from the EPA, IARC, NTP, OSHA, or ACGIH.[4][8]

Experimental Protocols for Safe Handling
Adherence to standard laboratory safety protocols is essential when working with (S)-(+)-
Phenylsuccinic acid. The following procedures are based on information from multiple safety

data sheets.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling this chemical to determine the

appropriate PPE. The following are general recommendations:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[4][5][10]

Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber) to prevent skin

exposure. Gloves must be inspected prior to use and disposed of properly after use.[4][5][8]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

exposure.[5][8]

Respiratory Protection: If operations generate dust, use a NIOSH/MSHA or European

Standard EN 149 approved respirator (e.g., N95 or P1 dust mask).[4][5][6]

General Handling Protocol
Ventilation: Always handle (S)-(+)-Phenylsuccinic acid in a well-ventilated area, such as a

chemical fume hood, especially when handling the solid powder to minimize dust generation

and accumulation.[5][8]

Avoid Contact: Avoid contact with eyes, skin, and clothing.[5] Do not breathe dust.[7]

Hygiene: Wash hands thoroughly after handling.[5][8] Do not eat, drink, or smoke when

using this product.[8]
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Weighing: When weighing the solid, do so in a manner that minimizes dust creation. A

weighing boat or enclosure is recommended.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents.[2][5][8] Keep the container tightly closed when not in use.[5][8]

Spill Cleanup Protocol
In the event of a spill, follow these steps:

Evacuate: Evacuate the immediate area if a large amount of dust is generated.

Ventilate: Ensure the area is well-ventilated.

PPE: Wear the appropriate personal protective equipment as outlined in section 3.1.

Containment: For dry spills, carefully sweep or vacuum the material and place it into a

suitable, labeled disposal container.[4][5] Avoid generating dusty conditions.[5] Do not

discharge into drains or rivers.[8]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.[4]

First Aid Measures
In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures Source(s)

Inhalation

Remove from exposure and

move to fresh air immediately.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical attention.

[5][8][10]

Skin Contact

Wash off immediately with

plenty of soap and water for at

least 15 minutes while

removing all contaminated

clothing and shoes. Get

medical attention if irritation

occurs.

[5][8][10]

Eye Contact

Flush eyes with plenty of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Remove

contact lenses if present and

easy to do. Continue rinsing.

Get medical attention if

irritation persists.

[5][8][10]

Ingestion

Do NOT induce vomiting. If the

person is conscious and alert,

rinse their mouth and drink 2-4

cupfuls of milk or water. Never

give anything by mouth to an

unconscious person. Call a

poison center or

doctor/physician if you feel

unwell.

[5][8]

Stability and Reactivity
Stability: Stable under normal storage conditions.[2][8][10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pim-resources.coleparmer.com/sds/80238.pdf
https://static.cymitquimica.com/products/10/pdf/sds-040477.pdf
https://www.fishersci.com/store/msds?partNumber=AAA11971&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/80238.pdf
https://static.cymitquimica.com/products/10/pdf/sds-040477.pdf
https://www.fishersci.com/store/msds?partNumber=AAA11971&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/80238.pdf
https://static.cymitquimica.com/products/10/pdf/sds-040477.pdf
https://www.fishersci.com/store/msds?partNumber=AAA11971&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/80238.pdf
https://static.cymitquimica.com/products/10/pdf/sds-040477.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB7372571_EN.htm
https://static.cymitquimica.com/products/10/pdf/sds-040477.pdf
https://www.fishersci.com/store/msds?partNumber=AAA11971&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatible Materials: Strong oxidizing agents.[2][8][10]

Hazardous Decomposition Products: Combustion may produce toxic fumes of carbon

monoxide and carbon dioxide.[8][10]

Logical Workflow and Diagrams
Risk Assessment and Handling Workflow
The following diagram illustrates a logical workflow for the risk assessment and safe handling

of (S)-(+)-Phenylsuccinic acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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